Cas no 16985-78-7 (Vanadium,bis[5-(hydroxy-kO)-2-(hydroxymethyl)-4H-pyran-4-onato-kO4]oxo-)

• Product Name: Vanadium,bis[5-(hydroxy-kO)-2-(hydroxymethyl)-4H-pyran-4-onato-kO4]oxo-
• CAS No: 16985-78-7
• MF: C₁₂H₁₂O₉V
• MW: 351.159786224365
• CID: 147557
• PubChem ID: 54609566
• Update Time: 2025-04-19

Vanadium,bis[5-(hydroxy-kO)-2-(hydroxymethyl)-4H-pyran-4-onato-kO4]oxo- Chemical and Physical Properties

Names and Identifiers

• Vanadium,bis[5-(hydroxy-kO)-2-(hydroxymethyl)-4H-pyran-4-onato-kO4]oxo-
• 5-hydroxy-2-(hydroxymethyl)pyran-4-one,oxovanadium
• 4H-Pyran-4-one,vanadyl deriv.
• 16985-78-7
• NSC79528
• NSC-79528
• Vanadium, oxobis(5-hydroxy-2-(hydroxymethyl)-4H-pyran-4-onato)-
• Vanadium, oxobis[(6-hydroxymethyl)-4-oxo-4H-pyran-3-yl]oxy]-
• 4H-Pyran-4-one, vanadyl deriv.

• Inchi： 1S/2C6H6O4.O.V/c2*7-2-4-1-5(8)6(9)3-10-4;;/h2*1,3,7,9H,2H2;;
• InChI Key： VIBUCPZRXIWFOI-UHFFFAOYSA-N
• SMILES： [V]=O.OC1=COC(CO)=CC1=O.OC1=COC(CO)=CC1=O

Computed Properties

• Exact Mass: 348.97600
• Monoisotopic Mass: 350.992090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 497
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151Ų

Experimental Properties

• PSA: 128.59000
• LogP: -0.55040